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Compound of Interest

Compound Name: 5-(Morpholin-4-yl)pentanoic acid

Cat. No.: B3004212

CAS Number: 4441-14-9 Hydrochloride Salt CAS Number: 80667-39-6

This technical guide provides a comprehensive overview of 5-(Morpholin-4-yl)pentanoic acid,
a heterocyclic compound of interest to researchers, scientists, and drug development
professionals. This document outlines its chemical properties, potential therapeutic applications
based on related compounds, and available synthesis information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-(Morpholin-4-yl)pentanoic acid
and its hydrochloride salt is presented below.
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CAS Number 4441-14-9 80667-39-6

Molecular Formula CoH17NOs3 CoH1sCINO3

Molecular Weight 187.24 g/mol 223.70 g/mol
5-(Morpholin-4-yl)pentanoic 5-(morpholin-4-yl)pentanoic
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Potential Therapeutic Applications

While specific biological data for 5-(Morpholin-4-yl)pentanoic acid is limited in publicly
available literature, the structural motifs of morpholine and pentanoic acid are present in
numerous biologically active molecules. This suggests potential areas of investigation for this
compound.

The morpholine ring is a common scaffold in medicinal chemistry, known to be a versatile
pharmacophore in the development of drugs with a wide range of activities, including
anticancer, antibacterial, and antifungal properties.[1] The incorporation of a morpholine moiety
can also improve the pharmacokinetic profile of a drug candidate.

Pentanoic acid derivatives have also been investigated for their therapeutic potential,
particularly in oncology. Studies have shown that certain substituted pentanoic acids can
induce apoptosis in cancer cell lines and may act as inhibitors of enzymes like matrix
metalloproteinase-2 (MMP-2) and histone deacetylase 8 (HDACS8).[2]

Given these precedents, 5-(Morpholin-4-yl)pentanoic acid may warrant investigation for its
potential as an anticancer agent or as a modulator of other biological pathways.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for 5-(Morpholin-4-yl)pentanoic acid
are not readily available in the searched literature. However, general synthetic routes for similar
morpholine-containing carboxylic acids can be inferred from related publications. A plausible
synthetic approach could involve the nucleophilic substitution of a halogenated pentanoic acid
derivative with morpholine.

General Workflow for Synthesis of Morpholine-Substituted Carboxylic Acids:
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Caption: A potential synthetic workflow for 5-(Morpholin-4-yl)pentanoic acid.

Note: This is a generalized scheme, and specific reaction conditions such as solvent,
temperature, and catalysts would need to be optimized.

Signaling Pathways and Mechanism of Action

There is currently no specific information available regarding the signaling pathways modulated
by or the precise mechanism of action of 5-(Morpholin-4-yl)pentanoic acid. Research into the
biological activity of this compound would be required to elucidate its cellular targets and
downstream effects. Based on the activities of related compounds, potential, yet unproven,
signaling pathway interactions could be hypothesized.

Hypothetical Signaling Pathway Involvement:
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Caption: A hypothetical signaling pathway potentially modulated by 5-(Morpholin-4-
yl)pentanoic acid.

Disclaimer: This diagram is purely speculative and is intended to illustrate a potential
mechanism of action for research purposes only. No experimental data currently supports this
hypothesis.

Conclusion

5-(Morpholin-4-yl)pentanoic acid is a chemical compound with potential for further
investigation in the field of drug discovery, particularly in oncology and anti-infective research.
The presence of the morpholine and pentanoic acid moieties suggests that it may exhibit
interesting biological activities. However, a significant lack of published data on its synthesis,
biological effects, and mechanism of action highlights the need for foundational research to
explore its therapeutic potential. This guide serves as a starting point for researchers and drug
development professionals interested in this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 5-(Morpholin-4-yl)pentanoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3004212#5-morpholin-4-yl-pentanoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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